Sodium nitrobenzoate
Overview
Description
Sodium nitrobenzoate, also known as Sodium 3-nitrobenzoate, is an important organic intermediate . It is used in various fields such as agrochemical, pharmaceutical, and dyestuff .
Synthesis Analysis
The synthesis of Sodium nitrobenzoate involves the nitration of benzoic acid . This process involves the use of a nitrating mixture, which is prepared by slowly adding concentrated H2SO4 to concentrated HNO3 .Molecular Structure Analysis
The molecular formula of Sodium nitrobenzoate is C7H4NNaO4 . It has a molecular weight of 189.10 g/mol . The InChI representation of Sodium nitrobenzoate isInChI=1S/C7H5NO4.Na/c9-7(10)5-3-1-2-4-6(5)8(11)12;/h1-4H,(H,9,10);/q;+1/p-1 . Chemical Reactions Analysis
Sodium nitrobenzoate has been found to be effective in inhibiting the flotation behaviors of arsenopyrite . The adsorption between Sodium nitrobenzoate and sodium butyl xanthate (NaBX) is competitive, and a hydrophilic layer forms on the surface of arsenopyrite .Physical And Chemical Properties Analysis
Sodium nitrobenzoate has a molecular weight of 189.10 g/mol . It has a hydrogen bond donor count of 0 and a hydrogen bond acceptor count of 4 . It has a rotatable bond count of 0 . Its exact mass and monoisotopic mass are 189.00380189 g/mol . Its topological polar surface area is 86 Ų . It has a heavy atom count of 13 . Its formal charge is 0 .Scientific Research Applications
Mineral Processing
Flotation Depression of Arsenopyrite: Sodium nitrobenzoate is used in mineral processing as a depressant for arsenopyrite in flotation processes . It helps in reducing the arsenic content in processed products, which is crucial for environmental protection and cost reduction in metallurgical processes.
Coordination Chemistry
Synthesis of Coordination Polymers: This compound plays a role in the synthesis of coordination polymers, particularly involving alkali metals like sodium and potassium . These polymers have potential applications in materials science, catalysis, and magnetic materials.
Catalysis
Catalytic Properties in Ruthenium Complexes: Sodium nitrobenzoate is involved in the formation of nitrobenzoate-coordinated ruthenium(II) complexes, which exhibit interesting optical, luminescent, and catalytic properties .
Organic Synthesis
Reagent for Amine Group Preservation: In organic synthesis, Sodium nitrobenzoate is utilized as a reagent for the preservation of amine groups. This is particularly important in the synthesis of complex organic molecules where the protection of functional groups is necessary .
Microbiology
Growth Supplement for Bacteria: It serves as a growth supplement for specific bacterial strains such as Pseudomonas fluorescens. This application is significant in microbiological research and industrial fermentation processes .
Environmental Science
Arsenic Pollution Mitigation: Sodium nitrobenzoate’s ability to inhibit arsenopyrite flotation is also beneficial in mitigating arsenic pollution, as arsenopyrite is a common arsenic-containing mineral .
Safety And Hazards
Future Directions
Sodium nitrobenzoate has potential applications in the field of mineral processing. It can be used to reduce the arsenic content of processed products, the cost of arsenic removal in metallurgical processes, and its impact on the environment . These results provide options for separating multimetal sulfide minerals and arsenic-containing minerals .
properties
IUPAC Name |
sodium;2-nitrobenzoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5NO4.Na/c9-7(10)5-3-1-2-4-6(5)8(11)12;/h1-4H,(H,9,10);/q;+1/p-1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YEDBDKITOXSHCO-UHFFFAOYSA-M |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C(=O)[O-])[N+](=O)[O-].[Na+] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4NNaO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50182789 |
Source
|
| Record name | Sodium nitrobenzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50182789 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
189.10 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Sodium nitrobenzoate | |
CAS RN |
28605-72-3 |
Source
|
| Record name | Sodium nitrobenzoate | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0028605723 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Sodium nitrobenzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50182789 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Sodium nitrobenzoate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.044.622 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: Can sodium nitrobenzoate interact with surfactants in a solution?
A2: Yes, research suggests that sodium nitrobenzoate can interact with surfactants like AOT (sodium bis(2-ethylhexyl) sulfosuccinate). In a study using positron annihilation techniques, sodium nitrobenzoate was added to a ternary system of AOT/isooctane/water []. The results indicated that sodium nitrobenzoate exhibited a high reactivity towards positronium, a pseudo-atom formed by an electron and a positron. This reactivity suggests that sodium nitrobenzoate is present both in the isooctane phase and within the AOT aggregates, indicating an interaction with the surfactant []. This interaction likely influences the properties and behavior of the surfactant system.
Q2: What is the impact of sodium nitrobenzoate on iron corrosion in acetate solutions?
A3: While the provided abstract doesn't provide specific results, it indicates that research has been conducted to understand the effect of sodium nitrobenzoate on the oxide and adsorptive passivation of iron in acetate solutions []. Passivation is a process where a material, like iron, becomes less susceptible to corrosion due to the formation of a protective layer on its surface. Therefore, the study likely explored whether sodium nitrobenzoate promotes or hinders the formation of this protective layer on iron, ultimately influencing its corrosion resistance.
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